Cas no 6124-79-4 (4-Methyl-2(5H)-furanone)

• Product Name: 4-Methyl-2(5H)-furanone
• CAS No: 6124-79-4
• MF: C₅H₆O₂
• MW: 98.0999417304993
• MDL: MFCD00191546
• CID: 46418
• PubChem ID: 145832
• Update Time: 2025-04-18

4-Methyl-2(5H)-furanone Chemical and Physical Properties

Names and Identifiers

• 4-Methylfuran-2(5H)-one
• 4-Methyl-2(5H)-furanone
• 3-methyl-2H-furan-5-one
• 3-methyl-2-buten-4-olide
• 4-Methyl-5H-furan-2-one
• 4-Hydroxy-3-methyl-2-butenoic Acid γ-Lactone
• 4-Hydroxy-3-methyl-2-butenoic Acid gamma-Lactone
• ZZEYQBNQZKUWKY-UHFFFAOYSA-N
• 2(5H)-Furanone, 4-methyl-
• DTXSID60210148
• FT-0692543
• ZB1098
• A868778
• 4-methyl-2,5-dihydrofuran-2-one
• 4-Methyl-2(5H)-furanone #
• 6124-79-4
• 3-methyl-2H-uran-5-one
• MFCD00191546
• AKOS015996769
• EN300-99428
• CS-0205200
• SB61224
• CHEBI:167068
• M1079
• C16080

• MDL： MFCD00191546
• Inchi： 1S/C5H6O2/c1-4-2-5(6)7-3-4/h2H,3H2,1H3
• InChI Key： ZZEYQBNQZKUWKY-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C1)=O

Computed Properties

• Exact Mass: 98.03680
• Monoisotopic Mass: 98.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1,12 g/cm3
• Boiling Point: 113°C/14mmHg(lit.)
• Flash Point: 95°C
• Refractive Index: 1.4730 to 1.4770
• PSA: 26.30000
• LogP: 0.48950
• Solubility: Not determined

4-Methyl-2(5H)-furanone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S36-S37-S39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone